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Compound of Interest

Compound Name: 1,3-Cyclohexanedicarboxylic acid

Cat. No.: B1207665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-
cyclohexanedicarboxylic acid in various solvents. It is designed to be a valuable resource for
researchers, scientists, and professionals in drug development and polymer chemistry who
utilize this compound in their work. This document includes quantitative solubility data, detailed
experimental protocols for solubility determination and synthesis, and logical workflow
visualizations.

Introduction to 1,3-Cyclohexanedicarboxylic Acid

1,3-Cyclohexanedicarboxylic acid is a dicarboxylic acid with the molecular formula CsH120a.
It exists as two stereoisomers: cis and trans. The physical and chemical properties of these
isomers, including their solubility, can differ. This compound serves as a valuable building block
in the synthesis of various organic molecules, including pharmaceuticals and polymers. Its rigid
cyclohexane core provides a scaffold for creating complex molecular architectures.

Solubility of 1,3-Cyclohexanedicarboxylic Acid

The solubility of 1,3-cyclohexanedicarboxylic acid is a critical parameter for its application in
various chemical processes, including reaction kinetics, purification, and formulation.

Quantitative Solubility Data
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Quantitative solubility data for 1,3-cyclohexanedicarboxylic acid in a wide range of organic
solvents is not extensively available in the public domain. However, the following data has been

reported:
Solvent Isomer Temperature (°C) Solubility
Water trans-(z) 25 28 g/L[1]
Mixture of cis and
Methanol Room Temperature Soluble

trans

Qualitative and Estimated Solubility

1,3-Cyclohexanedicarboxylic acid is generally described as being soluble in polar organic
solvents, such as alcohols. To provide further insight into its likely solubility in common organic
solvents, the following table presents solubility data for structurally related C5 and C6
dicarboxylic acids (glutaric acid and adipic acid). This data can be used to estimate the
solubility behavior of 1,3-cyclohexanedicarboxylic acid. Dicarboxylic acids with an odd
number of carbon atoms, like glutaric acid (C5), tend to have higher solubility than those with
an even number, like adipic acid (C6)[2]. As a C8 dicarboxylic acid with a cyclic structure, the
solubility of 1,3-cyclohexanedicarboxylic acid is expected to be influenced by its crystal
lattice energy and its interactions with the solvent.

Table of Solubility Data for Related Dicarboxylic Acids

Solubility ( g/100g

Solvent Solute Temperature (°C)
of solvent)
Acetone Glutaric Acid 20 76.4
Adipic Acid 25 7.5
Ethyl Acetate Glutaric Acid 25 17.6
Adipic Acid 25 2.5
Ethanol Glutaric Acid 25 118
Adipic Acid 25 8.9
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This data is provided for comparative purposes to estimate the solubility of 1,3-
cyclohexanedicarboxylic acid.

Experimental Protocols
Determination of Solubility (Gravimetric Method)

This protocol outlines a standard gravimetric method for determining the solubility of 1,3-
cyclohexanedicarboxylic acid in a given solvent.

Materials:

e 1,3-Cyclohexanedicarboxylic acid

e Solvent of interest

e Analytical balance

e Thermostatically controlled shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
» Pre-weighed glass vials

e Oven

Procedure:

o Preparation of Saturated Solution: Add an excess amount of 1,3-cyclohexanedicarboxylic
acid to a known volume of the solvent in a sealed container.

» Equilibration: Place the container in a thermostatically controlled shaker or water bath set to
the desired temperature. Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure
equilibrium is reached.

» Phase Separation: Allow the mixture to stand at the constant temperature to let the
undissolved solid settle.
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Sample Collection: Carefully withdraw a known volume of the supernatant using a pre-
heated or pre-cooled syringe to avoid temperature fluctuations that could cause precipitation
or further dissolution.

Filtration: Immediately filter the collected supernatant through a syringe filter into a pre-
weighed glass vial. The filter should be of a pore size sufficient to remove all undissolved
particles (e.g., 0.45 um).

Solvent Evaporation: Place the vial in an oven at a temperature sufficient to evaporate the
solvent completely without decomposing the solute. A vacuum oven is recommended to
facilitate evaporation at a lower temperature.

Drying and Weighing: Once the solvent is completely evaporated, cool the vial in a
desiccator and weigh it on an analytical balance. Repeat the drying and weighing process
until a constant weight is achieved.

Calculation: The solubility is calculated using the following formula:

Solubility ( g/100g of solvent) = [(Weight of vial + residue) - (Weight of empty vial)] / (Weight
of solvent) * 100

The weight of the solvent can be determined from the initial volume and its density at the
experimental temperature.

Synthesis of 1,3-Cyclohexanedicarboxylic Acid

A common method for the synthesis of 1,3-cyclohexanedicarboxylic acid is the catalytic

hydrogenation of isophthalic acid.

Materials:

Isophthalic acid

Methanol

5% Rhodium on alumina catalyst

Acetic acid
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Hydrogen gas

Pressure reactor (e.g., Parr shaker)

Filtration apparatus (e.g., Buchner funnel with filter paper)

Rotary evaporator

Procedure:

Reaction Setup: In a pressure reactor, suspend isophthalic acid in methanol.

Catalyst and Acid Addition: Add the 5% rhodium on alumina catalyst and a small amount of
acetic acid to the suspension.

Hydrogenation: Seal the reactor and purge it with hydrogen gas. Pressurize the reactor with
hydrogen to the desired pressure (e.g., 50 psi) and agitate the mixture at room temperature.
The reaction is typically allowed to proceed overnight.

Catalyst Removal: After the reaction is complete, vent the reactor and filter the mixture to
remove the catalyst.

Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol.

Crystallization and Isolation: The crude 1,3-cyclohexanedicarboxylic acid will crystallize
upon removal of the solvent. The solid product can then be collected by filtration, washed
with a small amount of cold solvent, and dried.

Visualizations
Synthesis Workflow of 1,3-Cyclohexanedicarboxylic
Acid

The following diagram illustrates the key steps in the synthesis of 1,3-

cyclohexanedicarboxylic acid from isophthalic acid.
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Synthesis of 1,3-Cyclohexanedicarboxylic Acid.

Polyester Synthesis Workflow

1,3-Cyclohexanedicarboxylic acid is a monomer used in the production of polyesters through

polycondensation reactions with diols.

Final Product

1,3-Cyclohexanedicarboxylic Acid

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1207665?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207665?utm_src=pdf-body
https://www.benchchem.com/product/b1207665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Byproduct

Monomers Water (removed)
Polycondensation 4

Polymerization Reactor phakaietebeiet bbbkt i: inal Product
(Heat, Catalyst)

1,3-Cyclohexanedicarboxylic Acid

Esterification

Polyester

Diol (e.g., Ethylene Glycol)

Click to download full resolution via product page

Polyester synthesis from 1,3-Cyclohexanedicarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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